molecular formula C16H23NO3 B5530994 1-[2-(2-methoxyphenoxy)propanoyl]-3-methylpiperidine

1-[2-(2-methoxyphenoxy)propanoyl]-3-methylpiperidine

Cat. No. B5530994
M. Wt: 277.36 g/mol
InChI Key: SLFWQFAHTOLBHI-UHFFFAOYSA-N
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Description

Synthesis Analysis

The asymmetric synthesis of related compounds involves multiple steps, starting with the preparation of a key ketone, followed by reduction processes that yield diastereomers with defined absolute configurations. This process is crucial for studying polymorphically controlled metabolic pathways (Shetty & Nelson, 1988). Another approach involves the synthesis of base-protected oligoribonucleotides, demonstrating the versatility of such compounds in RNA biochemistry (Beijer et al., 1990).

Molecular Structure Analysis

The molecular structure and spectroscopic properties of related compounds have been characterized using techniques like X-ray diffraction, FT-IR, and UV-Vis spectroscopy. This comprehensive analysis includes density functional theory (DFT) calculations, providing insights into electronic and energetics behaviors, as well as intramolecular hydrogen bonding interactions (Demircioğlu et al., 2015).

Chemical Reactions and Properties

Various chemical reactions involving related compounds have been explored, including the synthesis of novel oxime esters with significant biological activities. These reactions underscore the compounds' versatility and potential in medicinal chemistry (Harini et al., 2014).

Physical Properties Analysis

Investigations into the physical properties of related compounds reveal their solid-state structures and secondary intermolecular interactions. These studies provide a foundation for understanding the compounds' stability and reactivity under various conditions (Ajibade & Andrew, 2021).

Chemical Properties Analysis

The chemical properties of related compounds, such as their antioxidant and antimicrobial potential, have been extensively studied. These properties highlight the compounds' applicability in addressing various biological challenges, from inhibiting specific enzymes to combating microbial infections (Kusumaningrum et al., 2021).

properties

IUPAC Name

2-(2-methoxyphenoxy)-1-(3-methylpiperidin-1-yl)propan-1-one
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H23NO3/c1-12-7-6-10-17(11-12)16(18)13(2)20-15-9-5-4-8-14(15)19-3/h4-5,8-9,12-13H,6-7,10-11H2,1-3H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SLFWQFAHTOLBHI-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1CCCN(C1)C(=O)C(C)OC2=CC=CC=C2OC
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H23NO3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

277.36 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(2-Methoxyphenoxy)-1-(3-methylpiperidin-1-yl)propan-1-one

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